Persilate

• IUPAC Name: 2,5-dihydroxybenzene-1,4-disulfonic acid;N-ethylethanamine
• InChI: InChI=1S/C6H6O8S2.2C4H11N/c7-3-1-5(15(9,10)11)4(8)2-6(3)16(12,13)14;2*1-3-5-4-2/h1-2,7-8H,(H,9,10,11)(H,12,13,14);2*5H,3-4H2,1-2H3
• InChI Key: XYUSESXYUHHDPC-UHFFFAOYSA-N
• Canonical SMILES: CCNCC.CCNCC.C1=C(C(=CC(=C1S(=O)(=O)O)O)S(=O)(=O)O)O
• Molecular Formula: C14H28N2O8S2
• DSSTOX Substance ID: DTXSID10973357
• Molecular Weight: 416.5 g/mol
• CAS RN: 57775-25-4

Description

Persilate is a chemical compound that has garnered attention in the scientific community for its potential applications in various fields. It is a white crystalline solid and has the chemical formula C14H16N2O6S2. This compound is synthesized using a specific method and has been researched for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments. In

Scientific Research Applications

• Nanotechnology in Medicine :

  • Nanosilver, a prominent nanoproduct, demonstrates remarkable physical, chemical, and biological properties at the nanoscale. It is used in various medical applications such as antibacterial coatings, wound and burn treatment, and as a contraceptive. The increased medical use of nanosilver raises questions about its interaction with the human body, including biodistribution, organ accumulation, degradation, and potential toxicity (Chen & Schluesener, 2008).

• Photovoltaic and Light-Emitting Devices :

  • Metal-halide perovskites, originally developed from scientific curiosity, have shown rapid progress in photovoltaic cells and light-emitting devices. Their broad tunability and fabrication methods, alongside their potential in solar cells and LEDs, highlight their significance in scientific research (Stranks & Snaith, 2015).

• Bone Grafting in Veterinary Medicine :

  • Bioglass/PerioGlas (Consil), a synthetic bone graft particulate, has been used effectively in the treatment of osseous periodontal defects and post-extraction sites in dogs and cats, demonstrating significant bone fill and clinical improvement (DeForge Dh, 1997).

• Environmental Applications :

  • PANSIL, a functionalized polymer-coated silica developed for treating uranium-contaminated groundwater, shows high effectiveness in uranium sequestration, indicating its potential for environmental remediation applications (Bryant et al., 2003).

• Plasmonic Materials :

  • Research in plasmonics and metamaterials suggests that materials other than conventional metals, such as semiconductors, transparent conducting oxides, and 2D materials like graphene, can be advantageous for plasmonic and metamaterial applications, offering benefits in device performance and design flexibility (Naik, Shalaev, & Boltasseva, 2013).

• Bioactive Glass-Ceramics :

  • Biosilicate®, a highly bioactive glass-ceramic, has shown promise in various applications for bone tissue regeneration. It is bioactive, osteoconductive, osteoinductive, non-cytotoxic, and has antibacterial properties. It has been successfully tested in vitro, in vivo, and in clinical studies, highlighting its versatility in tissue engineering applications (Crovace et al., 2016).